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Cat. No.: B611919 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing Z944, a potent and

selective T-type calcium channel blocker, in calcium imaging experiments. Detailed protocols

for both standalone calcium imaging and combined electrophysiology with two-photon calcium

imaging are provided, along with data summaries and visual workflows to facilitate

experimental design and execution.

Introduction to Z944
Z944 is a highly selective, orally available antagonist of T-type calcium channels,

demonstrating potent blockade of all three isoforms (CaV3.1, CaV3.2, and CaV3.3) with IC50

values in the nanomolar range.[1] T-type calcium channels are low-voltage activated channels

that play a crucial role in regulating neuronal excitability, including the generation of burst firing

in neurons.[2][3] Dysregulation of T-type channel activity has been implicated in various

neurological and psychiatric disorders, making them a key target for therapeutic intervention.[2]

[4] Z944 has been investigated for its potential in treating conditions such as absence seizures,

neuropathic pain, and epilepsy.[5][6]

In the context of cellular imaging, Z944 is a valuable tool for investigating the contribution of T-

type calcium channels to intracellular calcium dynamics. It has been shown to effectively
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reduce action potential-evoked calcium transients in neurons, providing a means to dissect the

role of these channels in calcium signaling pathways.[4][7]

Mechanism of Action
Z944 exerts its effects by directly binding to and blocking the pore of T-type calcium channels.

[7] This blockade prevents the influx of calcium ions into the cell in response to membrane

depolarization. By selectively inhibiting T-type channels, Z944 allows researchers to isolate

their contribution to overall calcium signaling from that of other voltage-gated calcium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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